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Compound of Interest

Compound Name:
2,6-Dichloro-4-

hydroxybenzaldehyde

Cat. No.: B1297564 Get Quote

As a Senior Application Scientist, I understand that robust research and development are built

on a foundation of safety and operational excellence. Handling and disposing of specialized

chemical reagents like 2,6-Dichloro-4-hydroxybenzaldehyde requires a clear, scientifically-

grounded protocol. This guide moves beyond mere compliance to provide a framework for safe

handling and disposal, ensuring the protection of laboratory personnel and the environment.

The procedures outlined here are designed to be self-validating, integrating the "why" behind

each step to foster a deeply ingrained culture of safety.

Hazard Profile and Immediate Safety Precautions
2,6-Dichloro-4-hydroxybenzaldehyde is a halogenated aromatic aldehyde that presents

significant health and environmental hazards.[1][2] Understanding its profile is the first step in

mitigating risk. The compound is classified as a corrosive material that can cause severe skin

burns and serious eye damage.[3] It may also cause respiratory irritation upon inhalation of its

dust.[4][5][6] Furthermore, it is classified as harmful to aquatic life, mandating stringent controls

to prevent its release into the environment.

Table 1: Hazard Summary for 2,6-Dichloro-4-hydroxybenzaldehyde
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Hazard Category GHS Pictogram Signal Word Hazard Statement

Skin

Corrosion/Irritation
Corrosion Danger

H314: Causes severe

skin burns and eye

damage.[3]

Serious Eye Damage Corrosion Danger
H318: Causes serious

eye damage.

Specific Target Organ

Toxicity (Single

Exposure)

Exclamation Mark Warning
H335: May cause

respiratory irritation.[4]

Hazardous to the

Aquatic Environment
None Warning

H402: Harmful to

aquatic life.

Mandatory Personal Protective Equipment (PPE)
A proactive approach to safety is non-negotiable. The causality for each piece of PPE is directly

linked to the compound's hazard profile.

Eye and Face Protection: Wear chemical safety goggles that conform to OSHA's 29 CFR

1910.133 or European Standard EN166.[3] Given the severe corrosive risk, a face shield

should be worn in addition to goggles when handling larger quantities or when there is a

significant risk of splashing.

Skin Protection: An appropriately-sized, chemically resistant lab coat is required. Wear

protective gloves, such as nitrile gloves, ensuring they are inspected for integrity before each

use.[7] All contaminated clothing must be removed immediately, and the affected skin rinsed

with copious amounts of water.[3]

Respiratory Protection: All handling of the solid compound should occur in a certified

chemical fume hood to prevent inhalation of dust.[7] If a fume hood is not available or if

exposure limits may be exceeded, a NIOSH/MSHA or European Standard EN 149 approved

respirator with a particulate filter is mandatory.[3]
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Waste Segregation and Containment: A Critical First
Step
Proper disposal begins the moment the chemical is deemed waste. The most critical error to

avoid is co-mingling different waste streams. As a chlorinated aromatic, 2,6-Dichloro-4-
hydroxybenzaldehyde must be treated as halogenated organic waste.[1][2]

Protocol for Waste Container Preparation
Select the Correct Container: Use a designated, sealable, and chemically compatible

container for "Halogenated Organic Waste." The container should be in good condition, free

of leaks or contamination.

Labeling: Affix a hazardous waste label to the container before adding any waste. The label

must clearly state "Halogenated Organic Waste" and list the full chemical name, "2,6-
Dichloro-4-hydroxybenzaldehyde."

Log Contents: Maintain a log of the approximate quantities of waste added to the container.

This is essential for compliance with waste disposal regulations.

Secure Storage: Store the sealed waste container in a designated satellite accumulation

area that is cool, dry, and well-ventilated, away from incompatible materials.[4][8][9] The

storage area should be locked or otherwise secured.[3]

The rationale for this strict segregation is twofold:

Safety: Prevents potentially violent chemical reactions that can occur when incompatible

waste types are mixed.

Disposal Pathway: Halogenated organic compounds require a specific, high-temperature

incineration process equipped with acid gas (e.g., HCl) scrubbers to neutralize combustion

byproducts.[10] Contaminating non-halogenated waste with this chemical needlessly forces

a more complex and expensive disposal route for the entire volume.

Spill Management Protocol
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In the event of an accidental release, a structured and immediate response is crucial to

minimize exposure and environmental contamination.

Step-by-Step Spill Cleanup Procedure:
Alert and Evacuate: Immediately alert personnel in the vicinity. Evacuate the immediate area

if the spill is large or if dust is airborne.[8]

Secure the Area: Ensure the area is well-ventilated, typically by ensuring the chemical fume

hood is operational.[3][8]

Don PPE: Before approaching the spill, don the full mandatory PPE as described in Section

1.

Containment: Prevent the spilled material from entering drains or waterways.[8]

Cleanup:

Gently cover the spill with an inert absorbent material like vermiculite or sand to avoid

generating dust.

Carefully sweep or scoop the material into your pre-labeled Halogenated Organic Waste

container.[3][4][7] Use non-sparking tools.[8]

Decontaminate the spill area with a suitable solvent (e.g., acetone, ethanol), followed by

soap and water. All cleaning materials (wipes, absorbents) must also be placed in the

halogenated waste container.

Disposal: Seal the waste container and move it to the satellite accumulation area.

Reporting: Report the incident to your institution's Environmental Health & Safety (EHS)

department.

Spill Response Decision Workflow
The following diagram outlines the critical decision points when responding to a spill.
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Spill of 2,6-Dichloro-4-hydroxybenzaldehyde Detected
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Don Full PPE:
- Goggles & Face Shield

- Gloves & Lab Coat
- Respirator

Alert Others & Evacuate Area
Call EHS Immediately

Contain Spill
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Caption: Decision workflow for responding to a chemical spill.
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Final Chemical Waste Disposal Pathway
Under no circumstances should 2,6-Dichloro-4-hydroxybenzaldehyde or its containers be

disposed of in standard trash or poured down the drain. The only acceptable and compliant

method is through a licensed and approved hazardous waste disposal facility.[3][4][9]

Consolidate Waste: Collect all waste streams containing this chemical—including the pure

compound, contaminated PPE, and spill cleanup materials—into the properly labeled

"Halogenated Organic Waste" container.

Arrange for Pickup: Contact your institution's EHS department to schedule a pickup of the

hazardous waste. They will manage the logistics of transferring the waste to a permitted

Treatment, Storage, and Disposal Facility (TSDF).

Treatment Method: At the TSDF, the primary treatment technology for this waste stream is

high-temperature incineration.[10] Facilities permitted under the Resource Conservation and

Recovery Act (RCRA) must achieve a 99.99% destruction and removal efficiency (DRE) and

employ scrubbers to neutralize the hydrochloric acid (HCl) gas generated from the

combustion of the chlorinated compound.[10]

Summary of Key Information
Table 2: Properties and Handling of 2,6-Dichloro-4-hydroxybenzaldehyde
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Property Value Source(s)

CAS Number 60964-09-2 [11][12][13]

Molecular Formula C₇H₄Cl₂O₂ [11][13]

Molecular Weight 191.01 g/mol [11][13]

Appearance Solid [4][9]

Solubility Insoluble in water [12]

Key Hazards

Corrosive, causes severe

burns, eye damage, respiratory

irritant, harmful to aquatic life.

[3]

Storage

Store in a dry, cool, well-

ventilated, and secured area in

a tightly closed container.

[3][4][8]

Disposal

As halogenated organic waste

via an approved hazardous

waste facility.

[1][3]

By adhering to this comprehensive guide, you not only ensure regulatory compliance but also

actively contribute to a safe and responsible laboratory environment. Trust in your protocols is

built upon understanding the science that underpins them.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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